Cas no 16705-20-7 (1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-)

1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)- structure
16705-20-7 structure
Product Name:1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-
CAS No:16705-20-7
MF:C12H12N2O3
MW:232.235282897949
CID:154893
PubChem ID:242301
Update Time:2025-04-19

1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Phthalazinedione,2,3-dihydro-2-(3-oxobutyl)-
    • 1-amino-4-naphthole
    • 1-Naphthalenol, 4-amino-
    • 2-(3-oxo-butyl)-2,3-dihydro-phthalazine-1,4-dione
    • 2-(3-Oxo-butyl)-4-hydroxy-1(2H)-phthalazinon
    • 4-Amino-1-naphthalenol
    • 4-Amino-1-naphthol
    • 4-Amino-1-naphtholhydrochloride
    • 4-amino-naphthalen-1-ol
    • 4-aminonaphthol
    • 4-azanylnaphthalen-1-ol
    • 4-hydroxy-1-naphthylamine
    • 4-Hydroxy-1-oxo-2-< 3-oxo-butyl> -1.
    • AC1L2AQW
    • aminonaphthol
    • SureCN367092
    • NCXUAFUZSGSSHU-UHFFFAOYSA-N
    • 4-Hydroxy-2-(3-oxobutyl)phthalazin-1(2H)-one
    • 2-(3'-Oxobutyl)-2,3-Dihydrophthalazine-1,4-Dione
    • NSC50846
    • SCHEMBL10484752
    • AKOS011301205
    • NSC-50846
    • DTXSID50937271
    • 16705-20-7
    • Inchi: 1S/C12H12N2O3/c1-8(15)6-7-14-12(17)10-5-3-2-4-9(10)11(16)13-14/h2-5H,6-7H2,1H3,(H,13,16)
    • InChI Key: NCXUAFUZSGSSHU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(NN1CCC(C)=O)=O

Computed Properties

  • Exact Mass: 232.08486
  • Monoisotopic Mass: 232.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • Density: 1.261
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.561
  • PSA: 66.48
  • LogP: 0.66890
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